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Compound of Interest

Compound Name: 4-Isopropylcinnamic acid

Cat. No.: B1331248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 4-
Isopropylcinnamic acid, a compound often utilized in chemical synthesis and research. The

following sections detail potential hazards, exposure control, and emergency procedures to

ensure a safe laboratory environment.

Hazard Identification and Classification
4-Isopropylcinnamic acid is classified as a hazardous substance. The primary hazards

associated with this chemical are irritation to the skin, eyes, and respiratory system.[1]

Ingestion may also be harmful.[2]

GHS Classification:

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Acute Toxicity, Oral: While specific data is limited, it is classified as potentially harmful if

swallowed.[2]

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Isopropylcinnamic acid is crucial for

safe handling and storage.

Property Value Reference

Molecular Formula C₁₂H₁₄O₂ [2]

Molecular Weight 190.24 g/mol [2]

Appearance Solid

Synonyms
p-Isopropylcinnamic acid, 3-(4-

Isopropylphenyl)acrylic acid
[2]

CAS Number 3368-21-6 [2]

Toxicological Data
Quantitative toxicological data, such as LD50 and LC50 values for 4-Isopropylcinnamic acid,

are not readily available in published literature. The toxicological information is primarily based

on GHS classifications and data from structurally related compounds. The toxicological

properties have not been fully investigated.[1] For related compounds like isopropyl cinnamate,

there is no safety concern at current levels of intake when used as a flavouring agent.[3]

However, due to the irritant nature of 4-Isopropylcinnamic acid, direct contact and inhalation

should be avoided.

Exposure Controls and Personal Protection
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To minimize exposure to 4-Isopropylcinnamic acid, a combination of engineering controls,

administrative controls, and personal protective equipment (PPE) should be implemented.

Engineering Controls
Ventilation: Work with 4-Isopropylcinnamic acid should be conducted in a well-ventilated

area.[1] A fume hood is recommended, especially when handling powders to minimize

inhalation of dust.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
PPE Specifications

Eye/Face Protection
Chemical safety goggles or a face shield are

required.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat should be worn.

Respiratory Protection

If dust is generated and engineering controls are

insufficient, a NIOSH-approved respirator for

particulates should be used.

Safe Handling and Storage
Adherence to proper handling and storage procedures is essential for preventing accidents and

exposure.

Handling
Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust.[1]

Use only in a well-ventilated area.[1]

Wash hands thoroughly after handling.
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When weighing or transferring powdered material, do so in a manner that minimizes dust

generation.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.[1]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as

described in Section 4.2.

Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up: For solid spills, carefully sweep or scoop up the material and place

it in a suitable, labeled container for disposal. Avoid generating dust.

Experimental Protocols
Adapted OECD TG 439: In Vitro Skin Irritation Test for 4-
Isopropylcinnamic Acid
This protocol is an adapted summary of the OECD Test Guideline 439 for assessing the skin

irritation potential of a solid chemical like 4-Isopropylcinnamic acid using a reconstructed

human epidermis (RhE) model.[4][5][6]

Objective: To determine the potential of 4-Isopropylcinnamic acid to cause skin irritation.

Materials:

4-Isopropylcinnamic acid

Reconstructed human epidermis (RhE) tissue models

Assay medium

Phosphate-buffered saline (PBS)

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Isopropanol or other suitable solvent for formazan extraction

Positive control (e.g., 5% Sodium Dodecyl Sulfate)
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Negative control (e.g., PBS)

Procedure:

Tissue Preparation: Culture the RhE tissues to the appropriate stage of development

according to the manufacturer's instructions.

Application of Test Chemical:

Apply a sufficient amount of solid 4-Isopropylcinnamic acid directly to the surface of the

RhE tissue to ensure uniform coverage.

Apply the positive and negative controls to separate tissue models.

Exposure: Expose the tissues to the test chemical and controls for a defined period (e.g., 60

minutes).

Rinsing: After the exposure period, thoroughly rinse the tissues with PBS to remove the test

chemical.

Post-Exposure Incubation: Transfer the tissues to fresh assay medium and incubate for a

specified period (e.g., 42 hours) to allow for the development of cytotoxic effects.

Viability Assessment (MTT Assay):

Incubate the tissues with MTT solution. Viable cells will reduce the MTT to a blue

formazan precipitate.

Extract the formazan from the tissues using a solvent (e.g., isopropanol).

Measure the optical density (OD) of the extracted formazan using a spectrophotometer.

Data Analysis:

Calculate the percentage of viable cells for the tissues treated with 4-Isopropylcinnamic
acid relative to the negative control.
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A substance is identified as an irritant if the mean tissue viability is reduced below a

certain threshold (typically ≤ 50%) compared to the negative control.[6]

Visualizations
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Safe handling workflow for 4-Isopropylcinnamic acid.
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Routes of Exposure

Immediate Actions
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First-aid response for exposure to 4-Isopropylcinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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